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Compound of Interest

Compound Name:

(2,4-

Dichlorobenzyl)triphenylphosphoni

um Chloride

CAS No.: 2492-23-1

Cat. No.: B1295609

Get Quote

This technical guide provides an in-depth overview of (2,4-
Dichlorobenzyl)triphenylphosphonium chloride, a versatile phosphonium salt with

significant applications in organic synthesis and biomedical research. The document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Physicochemical Properties
(2,4-Dichlorobenzyl)triphenylphosphonium chloride is a quaternary phosphonium salt

characterized by the presence of a 2,4-dichlorobenzyl group and three phenyl groups attached

to a central phosphorus atom.
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Property Value References

Molecular Formula C₂₅H₂₀Cl₃P [1][2]

C₂₅H₂₀PCl₂⁺·Cl⁻ [3]

Molecular Weight 457.77 g/mol [1]

457.7591 g/mol [3]

457.76 g/mol [2][4][5]

Appearance White to almost white powder [1]

Melting Point 248 - 250 °C [1]

Boiling Point 559 - 561 °C [1]

CAS Number 2492-23-1 [1][3][4]

Applications in Scientific Research
This compound is a valuable reagent in various chemical and biological disciplines:

Organic Synthesis: It is widely utilized as a precursor in the Wittig reaction to synthesize

alkenes.[1] The phosphonium ylide generated from this salt reacts with aldehydes and

ketones to form a new carbon-carbon double bond.

Material Science: Its properties are being explored for the development of advanced

materials with specific electrical and thermal characteristics.[1]

Antimicrobial Research: The compound has demonstrated efficacy against a range of

bacteria and fungi, making it a candidate for the development of novel antimicrobial agents.

[1]

Pharmaceutical Development and Biological Studies: As a phosphonium salt, it can

penetrate cell membranes, enabling its use in studies of cellular processes and membrane

dynamics.[1] This characteristic is particularly relevant for investigating mitochondrial

function and for the targeted delivery of therapeutic agents.[1]
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Experimental Protocol: Synthesis of (2,4-
Dichlorobenzyl)triphenylphosphonium Chloride
The following protocol is a representative method for the synthesis of (2,4-
Dichlorobenzyl)triphenylphosphonium chloride, based on the general synthesis of

benzyltriphenylphosphonium salts.[6]

Materials:

2,4-Dichlorobenzyl chloride

Triphenylphosphine (PPh₃)

Anhydrous Toluene (or another suitable solvent like chloroform[6])

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

triphenylphosphine (1 equivalent) in anhydrous toluene.

Add 2,4-dichlorobenzyl chloride (1 equivalent) to the solution.

Heat the reaction mixture to reflux and maintain this temperature for 3-4 hours.

After the reflux period, allow the mixture to cool to room temperature. The product will

precipitate out of the solution.

Collect the solid product by vacuum filtration.

Wash the collected solid with a small amount of cold diethyl ether to remove any unreacted

starting materials.

Dry the purified (2,4-Dichlorobenzyl)triphenylphosphonium chloride in a vacuum oven.

Visualizing the Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of (2,4-
Dichlorobenzyl)triphenylphosphonium chloride.
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Reactants

Reaction Process Purification

2,4-Dichlorobenzyl chloride

Dissolve in Toluene

Triphenylphosphine

Reflux for 3-4 hours Cool to Room Temperature Vacuum Filtration Wash with Diethyl Ether Dry under Vacuum (2,4-Dichlorobenzyl)triphenylphosphonium Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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